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Compound of Interest

Compound Name: TAS4464

Cat. No.: B611165

For researchers and drug development professionals, the proper handling and disposal of
investigational compounds like TAS4464 are paramount to ensuring laboratory safety and
environmental compliance. While specific institutional and local regulations must always be the
ultimate guide, this document provides a framework for the safe disposal of TAS4464 based on
general laboratory best practices for chemical waste management.

TAS4464 is a potent and selective inhibitor of the NEDD8-activating enzyme (NAE), under
investigation for its antitumor activities.[1][2][3][4] As a research chemical, its disposal requires
careful consideration of its chemical properties and the potential hazards associated with it and
its solvent, typically Dimethyl Sulfoxide (DMSO).

Key Chemical Properties and Data

A clear understanding of the chemical's properties is the first step in establishing safe handling

and disposal procedures.
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Property Value

CAS Number 1848959-10-3

Molecular Formula C21H23FN60O6S

Molecular Weight 506.51 g/mol

Solubility Soluble in DMSO (100 mg/mL)

Storage Recommended long-term storage at -20°C

This data is compiled from multiple chemical supplier databases.

Experimental Protocols for Disposal

The proper disposal of TAS4464 should be approached with a multi-step protocol that
prioritizes safety and regulatory compliance. The following methodologies are based on general
guidelines for laboratory chemical waste.

Step 1: Waste Identification and Segregation

o Hazardous Waste Determination: Unless explicitly determined to be non-hazardous by your
institution's Environmental Health and Safety (EHS) office, treat all TAS4464 waste as
hazardous chemical waste.[5][6][7]

e Segregation: Do not mix TAS4464 waste with other waste streams unless compatibility has
been confirmed. Incompatible chemicals can react violently or produce hazardous gases.[6]

o Solutions of TAS4464 in DMSO should be collected separately from aqueous waste.[8]

o Keep acidic and basic waste streams separate.[6]

Step 2: Waste Collection and Storage

o Container Selection: Use appropriate, leak-proof, and clearly labeled containers for waste
collection. Whenever possible, use the original container if it is in good condition.[9] Plastic
containers are often preferred for their durability.[7]
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Labeling: All waste containers must be accurately and clearly labeled with "Hazardous
Waste" and the full chemical name(s) of the contents (e.g., "TAS4464 in DMSQO").[10]

Storage Location: Store waste containers in a designated and well-ventilated "Satellite
Accumulation Area" within the laboratory.[6][7] This area should be at or near the point of
waste generation.[7]

Container Management: Keep waste containers securely closed except when adding waste.

[5]16]

Step 3: Disposal of Contaminated Materials and Empty
Containers

Solid Waste: Personal protective equipment (PPE), such as gloves and lab coats, that are
contaminated with TAS4464 should be collected in a designated solid hazardous waste
container.

Empty Containers: A container that held TAS4464 should be triple-rinsed with a suitable
solvent (e.g., ethanol or methanol) before being disposed of as regular trash. The rinsate
must be collected and disposed of as hazardous waste.[5] Ensure all chemical labels are
defaced or removed from the empty container before disposal.[5]

Step 4: Final Disposal Procedures

DMSO Solutions: Solutions of TAS4464 in DMSO should be disposed of as organic solvent
waste.[8][11] Do not pour DMSO solutions down the drain.[12]

Consult EHS: Your institution's Environmental Health and Safety (EHS) department is the
primary resource for specific disposal protocols. They will arrange for the collection and
proper disposal of your hazardous waste in accordance with federal, state, and local
regulations.[7]

Visualizing the Disposal Workflow

To aid in the decision-making process for the proper disposal of TAS4464, the following

workflow diagram has been created.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b611165?utm_src=pdf-body-img
https://www.benchchem.com/product/b611165?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

selleckchem.com [selleckchem.com]
medkoo.com [medkoo.com]
medchemexpress.com [medchemexpress.com]

1.
2.
3.
¢ 4. medchemexpress.com [medchemexpress.com]
5. vumc.org [vumc.org]

6.

Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 7. ehrs.upenn.edu [ehrs.upenn.edu]
» 8. Disposal Standards - Department of Biology, University of York [york.ac.uk]

e 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 10. reddit.com [reddit.com]
e 11. uwaterloo.ca [uwaterloo.ca]

e 12. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research
Safety [vumc.org]

 To cite this document: BenchChem. [Navigating the Safe Disposal of TAS4464: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611165#tas4464-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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